Cas no 2150-47-2 (Methyl 2,4-dihydroxybenzoate)

• Product Name: Methyl 2,4-dihydroxybenzoate
• CAS No: 2150-47-2
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00002276
• CID: 42537
• PubChem ID: 16523
• Update Time: 2026-05-14

Methyl 2,4-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dihydroxybenzoate
• 2,4-Dihydroxybenzoic acid methyl ester~Methyl beta-resorcylate
• ?Resorcylic acid methyl ester
• METHYL-2-FORMYL-4-THIOPHENECARBOXYLATE
• 2,4-Dihydroxybenzoic Acid Methyl Ester
• Methyl β-Resorcylate
• Methyl-2.4-dihydroxybenzoate
• 2,4-dihydroxy-benzoic acid methyl ester
• Benzoic acid,2,4-dihydroxy-,methyl ester
• EINECS 218-428-3
• methyl resorcylate
• methyl-2,4-dihydroxybenzoate
• β-Resorcylic Acid Methyl Ester
• b-Resorcylic acid, methyl ester(6CI,7CI,8CI)
• Methyl b-resorcylate
• Methyl2,4-dihydroxybenzoate
• Benzoic acid, 2,4-dihydroxy-, methyl ester
• Methyl beta-resorcylate
• XE68BU3OYJ
• .beta.-Resorcylic acid, methyl ester
• Methyl benzoate, 2,4-dihydroxy-
• beta-Resorcylic Acid Methyl Ester
• IIFCLXHRIYTHPV-UHFFFAOYSA-N
• rarechem al bf 0221
• Methyl .beta.-resorcylate
• Met

• MDL： MFCD00002276
• Inchi： 1S/C8H8O4/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4,9-10H,1H3
• InChI Key： IIFCLXHRIYTHPV-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(=C([H])C=1O[H])O[H])=O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 2
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Lumpy powder
• Density: 1.3037 (rough estimate)
• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 352°C at 760 mmHg
• Flash Point: 148.8℃
• Refractive Index: 1.5090 (estimate)
• Solubility: Soluble in methanol.
• PSA: 66.76000
• LogP: 0.88440
• Solubility: Not determined

Methyl 2,4-dihydroxybenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters